Cas no 53385-72-1 (Pyridinium, 1-pentyl-, bromide)

Pyridinium, 1-pentyl-, bromide structure
53385-72-1 structure
Product Name:Pyridinium, 1-pentyl-, bromide
CAS No:53385-72-1
MF:C10H16BrN
MW:230.144742012024
CID:357415
PubChem ID:13908588
Update Time:2025-04-19

Pyridinium, 1-pentyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-pentyl-, bromide
    • 1-pentylpyridin-1-ium,bromide
    • N-pentylpyridinium Bromide
    • 1-PENTYLPYRIDIN-1-IUM BROMIDE
    • 1-n-pentylpyridinium bromide
    • JOEPKDCJDKHSFJ-UHFFFAOYSA-M
    • DTXSID80552330
    • SCHEMBL1884891
    • 53385-72-1
    • Inchi: 1S/C10H16N.BrH/c1-2-3-5-8-11-9-6-4-7-10-11;/h4,6-7,9-10H,2-3,5,8H2,1H3;1H/q+1;/p-1
    • InChI Key: JOEPKDCJDKHSFJ-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 212.9214
  • Monoisotopic Mass: 229.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88
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